Cas no 2034245-19-5 (1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one)

• Product Name: 1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one
• CAS No: 2034245-19-5
• Molecular Formula: C₁₈H₂₁F₃N₄O₃S
• Molecular Weight: 430.444553136826
• CID: 5347638

1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one Properties

Names and Identifiers

• 1-(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanone
• 1-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-2-[3-(trifluoromethyl)phenyl]ethanone
• 1-{4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one

• InChIKey： GDCBTZYEMGQATQ-UHFFFAOYSA-N
• Inchi： 1S/C18H21F3N4O3S/c1-23-13-16(12-22-23)29(27,28)25-7-3-6-24(8-9-25)17(26)11-14-4-2-5-15(10-14)18(19,20)21/h2,4-5,10,12-13H,3,6-9,11H2,1H3
• SMILES： S(C1C=NN(C)C=1)(N1CCN(C(CC2C=CC=C(C(F)(F)F)C=2)=O)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Heavy Atom Count: 29
• Complexity: 683
• XLogP3: 1.5
• Topological Polar Surface Area: 83.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes